Cas no 78232-33-4 (Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 4-oxime (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 4-oxime (9CI)
• CAS No: 78232-33-4
• MF: C₉H₁₆N₃O₁₄P₃
• MW: 483.156325340271
• CID: 564994
• PubChem ID: 155808
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 4-oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 4-oxime (9CI)
• [hydroxy-[hydroxy-[[(2R,3S,5R)-3-hydroxy-5-[4-(hydroxyamino)-2-oxo-pyr imidin-1-yl]oxolan-2-yl]methoxy]phosphoryl]oxy-phosphoryl]oxyphosphoni c acid
• [(2R,3S,5R)-3-hydroxy-5-[4-(hydroxyamino)-2-oxopyrimidin-1-yl]oxolan-2-yl]methyl [hydroxy(phosphonooxy)phosphoryl] hydrogen phosphate
• 78232-33-4
• DTXSID00228909
• N(4)-Hydroxydeoxycytidine triphosphate
• Uridine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, 4-oxime

• Inchi： 1S/C9H16N3O14P3/c13-5-3-8(12-2-1-7(11-15)10-9(12)14)24-6(5)4-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,5-6,8,13,15H,3-4H2,(H,19,20)(H,21,22)(H,10,11,14)(H2,16,17,18)/t5-,6+,8+/m0/s1
• InChI Key： ZSOBZPYLVPKPTR-SHYZEUOFSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)NO)=O)O1)O

Computed Properties

• Exact Mass: 482.985
• Monoisotopic Mass: 482.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _5.7
• Topological Polar Surface Area: 254Ų

Experimental Properties

• Density: 2.4
• Boiling Point: 835°C at 760 mmHg
• Flash Point: 458.8°C
• Refractive Index: 1.772
• PSA: 285.86000
• LogP: -0.89090